Cas no 518336-10-2 (Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI))
518336-10-2 structure
Product Name:Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI)
CAS No:518336-10-2
MF:C11H15NO2
MW:193.242303133011
CID:1023108
PubChem ID:12143388
Update Time:2025-04-20
Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI)
- 4-(sec-Butylamino)benzoic acid
- 518336-10-2
- Benzoic acid, 4-[(1-methylpropyl)amino]-
- DB-325930
-
- Inchi: 1S/C11H15NO2/c1-3-8(2)12-10-6-4-9(5-7-10)11(13)14/h4-8,12H,3H2,1-2H3,(H,13,14)
- InChI Key: VMDOPIJCRCOZIT-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)NC(C)CC)=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.3Ų
Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI) Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
518336-10-2 (Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI)) Related Products
- 55791-76-9(4-(N-hexylamino)benzoic acid)
- 4740-24-3(4-(Butylamino)benzoic acid)
- 55986-43-1(Cetaben)
- 73686-77-8(4-(Propylamino)benzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk